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Compound of Interest

Compound Name: Alectinib-d8

Cat. No.: B12425960 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory professionals handling Alectinib-d8. Strict adherence to these procedures is

mandatory to ensure personnel safety and prevent contamination. Alectinib-d8, a deuterated

analog of the potent tyrosine kinase inhibitor Alectinib, requires specialized handling due to its

potential health risks.

Alectinib is classified as a hazardous substance with the following risk phrases: suspected of

causing genetic defects, suspected of damaging fertility or the unborn child, and may cause

damage to organs through prolonged or repeated exposure.[1][2] Given its high potency as an

ALK inhibitor and these documented hazards, all handling of Alectinib-d8 must be conducted

with stringent safety measures in place.[3][4][5]

I. Personal Protective Equipment (PPE)
The primary objective when handling Alectinib-d8 is to prevent all routes of exposure,

including inhalation, skin contact, and ingestion. The following PPE is mandatory for all

personnel involved in the handling, weighing, and reconstitution of this compound.
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PPE Category Specification Rationale

Respiratory Protection

NIOSH-approved N99 or P2

full-face respirator.[6] A

powered air-purifying respirator

(PAPR) is recommended for

procedures with a higher risk

of aerosolization.

To prevent inhalation of the

powdered compound, which

can lead to systemic exposure.

Hand Protection

Double gloving with

chemotherapy-rated nitrile

gloves. The outer glove should

be changed immediately upon

contamination.

To provide a robust barrier

against skin absorption.

Alectinib is classified as a skin

irritant.[7]

Eye Protection

Tightly fitting safety goggles

with side shields or a full-face

respirator.[2][8]

To protect the eyes from

splashes and airborne

particles.

Body Protection

Disposable, low-permeability

laboratory coat with long

sleeves and tight cuffs. An

impervious gown is required

for larger quantities or when

there is a risk of splashing.[9]

To prevent contamination of

personal clothing and skin.

Foot Protection
Closed-toe shoes and

disposable shoe covers.

To prevent contamination of

footwear and subsequent

spread of the compound.

II. Engineering Controls
Engineering controls are the most effective way to minimize exposure to Alectinib-d8. All

handling of the solid compound must be performed within a certified containment system.
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Control Measure Specification Purpose

Primary Containment

Class II Biological Safety

Cabinet (BSC) or a powder

containment hood with HEPA

filtration.

To provide a contained

workspace that prevents the

release of airborne particles

into the laboratory.

Ventilation

The laboratory should have

negative pressure relative to

adjacent areas to prevent the

escape of contaminants.[3]

To ensure that any potential

airborne particles are

contained within the

designated handling area.

Weighing Station
A dedicated analytical balance

within the containment system.

To minimize the risk of

contamination during weighing

procedures.

III. Standard Operating Procedures
A clear and detailed standard operating procedure (SOP) is essential for the safe handling of

Alectinib-d8. The following workflow outlines the key steps from material receipt to disposal.
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Figure 1. A streamlined workflow for the safe handling of Alectinib-d8, from preparation to
disposal.

IV. Spill Management and Decontamination
In the event of a spill, immediate action is required to contain and clean the affected area.

Evacuate: All non-essential personnel should evacuate the area.

Contain: The spill should be contained using absorbent pads.

Decontaminate: The area should be decontaminated with an appropriate cleaning solution.

Dispose: All materials used for cleanup must be disposed of as hazardous waste.[1]

V. Waste Disposal
All waste generated from the handling of Alectinib-d8, including empty vials, used PPE, and

contaminated materials, must be disposed of as hazardous chemical waste in accordance with

institutional and local regulations.[1] Waste containers should be clearly labeled as "Hazardous

Waste" and include the chemical name.

Contaminated PPE
(gloves, gown, shoe covers)

Designated Hazardous
Waste Container

Contaminated Solvents
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Contaminated Needles
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Figure 2. Proper segregation and disposal of waste contaminated with Alectinib-d8.

VI. Health and Safety Information
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Parameter Information

CAS Number 1256585-15-5

GHS Hazard Statements

H341: Suspected of causing genetic defects.[1]

H361: Suspected of damaging fertility or the

unborn child.[1] H373: May cause damage to

organs through prolonged or repeated

exposure.[1]

First Aid Measures

Inhalation: Move to fresh air. Seek immediate

medical attention.[2] Skin Contact: Immediately

wash with soap and water for at least 15

minutes. Remove contaminated clothing. Seek

medical attention.[7] Eye Contact: Flush with

copious amounts of water for at least 15

minutes. Seek immediate medical attention.[2]

Ingestion: Do not induce vomiting. Seek

immediate medical attention.[8]

Emergency Contact: In case of exposure or emergency, contact your institution's

Environmental Health and Safety (EHS) department and follow their established emergency

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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